Cas no 2061980-23-0 (Ethyl 4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate)

• Product Name: Ethyl 4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate
• CAS No: 2061980-23-0
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 4772812
• PubChem ID: 127255377
• Update Time: 2025-06-08

Ethyl 4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate
• AK668722
• E77052
• Ethyl4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate
• AKOS030524213
• CS-0162558
• 2061980-23-0
• ethyl 4-oxo-3-propanoyloxypyran-2-carboxylate
• MFCD30607292
• DS-19902

• Inchi： 1S/C11H12O6/c1-3-8(13)17-9-7(12)5-6-16-10(9)11(14)15-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： LTIIECGPHFOUGX-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C1C(C=COC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 240.06338810g/mol
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.9

Additional information on Ethyl 4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate

Recent Advances in the Study of Ethyl 4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate (CAS: 2061980-23-0)

Ethyl 4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate (CAS: 2061980-23-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of Ethyl 4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate is its role as a precursor in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers utilized a combination of molecular docking and in vitro assays to identify the optimal structural modifications for enhancing COX-2 selectivity while minimizing off-target effects. These findings suggest that Ethyl 4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate could serve as a valuable scaffold for developing next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory potential, recent research has also investigated the compound's utility in metabolic disorder therapeutics. A study conducted by a team at the University of Cambridge revealed that Ethyl 4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate derivatives can modulate peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose and lipid metabolism. The study, published in Nature Chemical Biology, employed high-throughput screening and structural-activity relationship (SAR) analysis to identify derivatives with improved PPARγ agonistic activity. These compounds showed promising results in preclinical models of type 2 diabetes, underscoring their potential as novel antidiabetic agents.

From a chemical synthesis perspective, recent advancements have focused on optimizing the production of Ethyl 4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate to improve yield and purity. A 2022 paper in Organic Process Research & Development detailed a scalable and environmentally friendly synthetic route using catalytic hydrogenation and esterification techniques. This method not only reduced the use of hazardous reagents but also achieved a yield of over 85%, making it a viable option for industrial-scale production. Such innovations are critical for ensuring the compound's availability for further pharmacological studies and clinical applications.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include the development of prodrug strategies to enhance oral absorption and the exploration of combination therapies to maximize therapeutic efficacy. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, Ethyl 4-oxo-3-(propionyloxy)-4H-pyran-2-carboxylate (CAS: 2061980-23-0) represents a promising candidate for drug discovery, with applications spanning anti-inflammatory and metabolic disorder therapeutics. Recent studies have elucidated its mechanistic underpinnings and optimized its synthetic production, paving the way for further preclinical and clinical investigations. As research in this area continues to evolve, this compound is poised to make significant contributions to the field of chemical biology and medicinal chemistry.